![molecular formula C21H22N2O5 B2589050 1-(benzo[d][1,3]dioxole-5-carbonyl)-N-(2-methoxyphenethyl)azetidine-3-carboxamide CAS No. 1396687-03-8](/img/structure/B2589050.png)
1-(benzo[d][1,3]dioxole-5-carbonyl)-N-(2-methoxyphenethyl)azetidine-3-carboxamide
Description
The compound contains a benzo[d][1,3]dioxole-5-carbonyl group, an azetidine-3-carboxamide group, and a 2-methoxyphenethyl group . The benzo[d][1,3]dioxole group is a type of aromatic ether that is often found in various pharmaceuticals and natural products . The azetidine group is a type of saturated heterocycle that is used in drug discovery due to its conformational rigidity . The 2-methoxyphenethyl group is a type of ether that is often used in organic synthesis .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these three groups . The benzo[d][1,3]dioxole group could potentially interact with the azetidine group through pi-stacking interactions, while the 2-methoxyphenethyl group could provide additional steric bulk .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the presence of the ether, amide, and carbonyl groups . These functional groups could potentially undergo a variety of reactions, including nucleophilic substitutions, additions, and eliminations .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure . The presence of the ether, amide, and carbonyl groups could potentially affect its solubility, stability, and reactivity .Scientific Research Applications
- Antimicrobial Activity : The compound exhibited potent antibacterial and antifungal activities against organisms such as Bacillus subtilis, Escherichia coli, Staphylococcus aureus, Phythium sp., and Curvularria pallescens. Its performance surpassed that of standard antibiotics and antifungal agents .
- Bio-Based Antimicrobial Agent : Given its natural origin (derived from 1,3-benzodioxole-5-carboxaldehyde), this compound could serve as a potential bio-based alternative to petrochemical feedstocks for antimicrobial applications in chemical industries .
- Its use in perfumes, lotions, and other scented products highlights its versatility and safety profile .
- Piperonal has been discovered to be effective as a mosquito repellent. In fact, a 2% piperonal solution was nearly twice as effective as a 50% solution of diethyltoluamide (a commercial insect repellent) against clothing lice in laboratory tests .
Antimicrobial Properties
Green Chemistry Applications
Cosmetic and Flavor Industry
Mosquito Repellent
Bioprocessing and Cell Culture
properties
IUPAC Name |
1-(1,3-benzodioxole-5-carbonyl)-N-[2-(2-methoxyphenyl)ethyl]azetidine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O5/c1-26-17-5-3-2-4-14(17)8-9-22-20(24)16-11-23(12-16)21(25)15-6-7-18-19(10-15)28-13-27-18/h2-7,10,16H,8-9,11-13H2,1H3,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GAESRXZXECYRRO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CCNC(=O)C2CN(C2)C(=O)C3=CC4=C(C=C3)OCO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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